Cas no 875573-63-0 ((7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one)

(7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one structure
875573-63-0 structure
Product Name:(7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one
CAS No:875573-63-0
MF:C29H45BrO3
MW:521.569808721542
CID:2190104
PubChem ID:118991657
Update Time:2025-04-21

(7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one Chemical and Physical Properties

Names and Identifiers

    • (7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one
    • (7R,8R,9S,10R,13S,14S,17S)-7-(9-bromononyl)-13-methyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
    • AC-31973
    • Estr-4-en-3-one, 17-(acetyloxy)-7-(9-bromononyl)-, (7a,17b)-
    • F12070
    • A855272
    • BCP19675
    • 875573-63-0
    • [(7R,8R,9S,10R,13S,14S,17S)-7-(9-bromononyl)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
    • (7alpha,17beta)-17-(Acetyloxy)-7-(9-bromononyl)estr-4-en-3-one
    • Estr-4-en-3-one, 17-(acetyloxy)-7-(9-bromononyl)-, (7,17)- (9CI)
    • Inchi: 1S/C29H45BrO3/c1-20(31)33-27-14-13-26-28-21(10-8-6-4-3-5-7-9-17-30)18-22-19-23(32)11-12-24(22)25(28)15-16-29(26,27)2/h19,21,24-28H,3-18H2,1-2H3/t21-,24+,25-,26+,27+,28-,29+/m1/s1
    • InChI Key: MQMZNCMIENHRBS-OMQCHTGPSA-N
    • SMILES: BrCCCCCCCCC[C@@H]1CC2=CC(CC[C@@H]2[C@H]2CC[C@]3(C)[C@H](CC[C@H]3[C@@H]21)OC(C)=O)=O

Computed Properties

  • Exact Mass: 520.25521Da
  • Monoisotopic Mass: 520.25521Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 730
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 43.4Ų

(7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM202068-1g
(7alpha,17beta)-17-(Acetyloxy)-7-(9-bromononyl)estr-4-en-3-one
875573-63-0 97%
1g
$*** 2023-05-29
Chemenu
CM202068-1g
(7alpha,17beta)-17-(Acetyloxy)-7-(9-bromononyl)estr-4-en-3-one
875573-63-0 97%
1g
$1066 2021-06-15

(7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one Related Literature

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